Cas no 2228910-89-0 (2-(2-bromo-5-methoxyphenyl)-2-methoxypropan-1-amine)

• Product Name: 2-(2-bromo-5-methoxyphenyl)-2-methoxypropan-1-amine
• CAS No: 2228910-89-0
• MF: C₁₁H₁₆BrNO₂
• MW: 274.154242515564
• CID: 5997859
• PubChem ID: 165651064
• Update Time: 2025-05-19

2-(2-bromo-5-methoxyphenyl)-2-methoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-5-methoxyphenyl)-2-methoxypropan-1-amine
• 2228910-89-0
• EN300-1935973

• Inchi： 1S/C11H16BrNO2/c1-11(7-13,15-3)9-6-8(14-2)4-5-10(9)12/h4-6H,7,13H2,1-3H3
• InChI Key： VVYOTWOAIJGZFU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(C)(CN)OC)OC

Computed Properties

• Exact Mass: 273.03644g/mol
• Monoisotopic Mass: 273.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-(2-bromo-5-methoxyphenyl)-2-methoxypropan-1-amine

Introduction to 2-(2-Bromo-5-Methoxyphenyl)-2-Methoxypropan-1-Amine (CAS No. 2228910-89-0)

The compound 2-(2-bromo-5-methoxyphenyl)-2-methoxypropan-1-amine, identified by the CAS number 2228910-89-0, is a highly specialized organic molecule with significant applications in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structure, which combines a bromine atom, methoxy groups, and an amine functional group, making it a versatile building block for various chemical reactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield but also enhanced the purity of the product, making it more suitable for high-throughput screening in pharmaceutical research.

The structural features of 2-(2-bromo-5-methoxyphenyl)-2-methoxypropan-1-amine are particularly appealing due to its ability to act as a precursor in the construction of complex heterocyclic frameworks. The presence of the bromine atom at the para position of the phenyl ring facilitates nucleophilic aromatic substitution reactions, while the methoxy groups provide steric and electronic modulation, which are crucial for tuning the pharmacokinetic properties of derived compounds.

In terms of biological activity, this compound has shown potential in modulating various enzyme activities and receptor interactions. For instance, studies have demonstrated its ability to inhibit certain kinases involved in cancer cell proliferation. Additionally, its role as a chiral auxiliary in asymmetric synthesis has been explored, highlighting its versatility in both medicinal and process chemistry.

The synthesis of cas no 2228910-89-0 involves a multi-step process that begins with the bromination of an aromatic ring followed by subsequent functionalization steps to introduce the methoxy and amine groups. The optimization of reaction conditions, such as temperature and solvent selection, has been critical in achieving high yields and maintaining product integrity.

From an environmental standpoint, researchers have also investigated the biodegradation pathways of this compound to ensure its safe handling and disposal. Understanding its ecological impact is essential for aligning its use with sustainable chemical practices.

In conclusion, 2-(2-bromo-5-methoxyphenyl)-2-methoxypropan-1-amine (CAS No. 2228910-89-0) stands as a pivotal molecule in contemporary chemical research. Its structural diversity, coupled with cutting-edge synthetic methodologies and promising biological profiles, positions it as a valuable asset in advancing therapeutic development and chemical innovation.